tert-butyl N-[1-(3-nitrophenyl)piperidin-4-yl]carbamate

• Molecular Formula: C16H23N3O4
• Molecular Weight: 321.37 g/mol
• IUPAC Name: tert-butyl N-[1-(3-nitrophenyl)piperidin-4-yl]carbamate
• InChI: InChI=1S/C16H23N3O4/c1-16(2,3)23-15(20)17-12-7-9-18(10-8-12)13-5-4-6-14(11-13)19(21)22/h4-6,11-12H,7-10H2,1-3H3,(H,17,20)
• InChI Key: KMLYSSLRVSHVQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)C2=CC(=CC=C2)[N+](=O)[O-]

Description

Tert-butyl N-[1-(3-nitrophenyl)piperidin-4-yl]carbamate is a useful research compound. Its molecular formula is C16H23N3O4 and its molecular weight is 321.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 100 mL round bottom flask was charged with a magnetic stir bar, 1-bromo-3-nitrobenzene (1.000 g, 4.95 mmol), [Reactants], Pd2dba3 (0.227 g, 0.25 mmol), BINAP (0.308 g, 0.50 mmol), Cs2CO3 (4.03 g, 12.38 mmol), and toluene (19.80 ml). The vessel was capped with a septum, placed under an atmosphere of argon, and placed in an oil bath heated to 95 °C. The reaction was allowed to stir at this temperature for 16 h before being allowed to cool to rt. The reaction mixture was poured into a separatory funnel containing water (~100 mL) and extracted with ethyl acetate ( 2 x 100 mL). The combined organic extract was dried with MgSO4, filtered, and conc. _in vacuo_ to yield the crude product which was purified via silica gel chromatography (80 g) using ethyl acetate/hexanes (1:5) as eluent to provide pure tert-butyl 1-(3-nitrophenyl)piperidin-4-ylcarbamate (0.901 g, 56.6 %) as a light yellow solid.